Cas no 1824483-85-3 (4-(3-Aminobutyl)-3-chlorophenol)

• Product Name: 4-(3-Aminobutyl)-3-chlorophenol
• CAS No: 1824483-85-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6303497
• PubChem ID: 130000088
• Update Time: 2025-10-23

4-(3-Aminobutyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 1824483-85-3
• EN300-1967242
• 4-(3-aminobutyl)-3-chlorophenol
• 4-(3-Aminobutyl)-3-chlorophenol

• Inchi： 1S/C10H14ClNO/c1-7(12)2-3-8-4-5-9(13)6-10(8)11/h4-7,13H,2-3,12H2,1H3
• InChI Key： FRTDUTNKQGUWNE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC(C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3-Aminobutyl)-3-chlorophenol

Introduction to 4-(3-Aminobutyl)-3-chlorophenol (CAS No. 1824483-85-3)

4-(3-Aminobutyl)-3-chlorophenol, identified by its Chemical Abstracts Service (CAS) number 1824483-85-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its amine-substituted phenolic backbone with a chloro group at the third position, exhibits a unique structural framework that makes it a promising candidate for various chemical and biological applications.

The molecular structure of 4-(3-Aminobutyl)-3-chlorophenol consists of a benzene ring substituted with an aminoethyl group at the fourth position and a chlorine atom at the third position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The presence of both an amine and a chloro group allows for diverse functionalization pathways, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(3-Aminobutyl)-3-chlorophenol. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for drug development. Specifically, the amine group can form hydrogen bonds with biomolecules, while the chloro group can serve as a modulator of electronic properties, influencing binding affinity and selectivity. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 4-(3-Aminobutyl)-3-chlorophenol is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural motif to develop compounds with potential applications in treating various diseases. For instance, studies have indicated that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a valuable tool for drug discovery.

The synthesis of 4-(3-Aminobutyl)-3-chlorophenol involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of a chlorinated phenol precursor, followed by nucleophilic substitution with 3-aminobutyl halides or related reagents. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and improved purity of the final product. These advancements are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

Recent research has also explored the role of 4-(3-Aminobutyl)-3-chlorophenol in materials science. Its unique chemical properties make it suitable for applications in polymer chemistry and nanotechnology. For example, researchers have investigated its potential use as a monomer or cross-linking agent in the development of novel polymers with enhanced mechanical or thermal properties. Additionally, its ability to form coordination complexes with metal ions has opened up possibilities for applications in catalysis and material functionalization.

The biological activity of 4-(3-Aminobutyl)-3-chlorophenol has been further scrutinized through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind to various protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions may underpin its potential therapeutic effects, such as modulating inflammatory responses or inhibiting pathogenic processes.

In clinical settings, derivatives of 4-(3-Aminobutyl)-3-chlorophenol are being evaluated for their efficacy in treating specific conditions. Preclinical studies have demonstrated promising results in models of inflammation and infection, suggesting that this compound or its analogs could serve as lead candidates for new drugs. The growing body of evidence supporting its pharmacological relevance underscores the importance of continued research into this molecule.

The environmental impact of 4-(3-Aminobutyl)-3-chlorophenol is another area of consideration. While it is not classified as a hazardous substance under current regulations, its persistence and biodegradability in natural systems remain subjects of investigation. Researchers are exploring sustainable synthetic methods to minimize environmental footprint while maintaining high yields and purity standards. Such efforts align with broader goals in green chemistry to develop compounds that are both effective and environmentally benign.

Future directions for research on 4-(3-Aminobutyl)-3-chlorophenol include expanding its chemical space through innovative synthetic strategies and exploring new biological targets. By integrating machine learning techniques with traditional experimental approaches, scientists can accelerate the discovery process and identify novel derivatives with enhanced properties. This interdisciplinary approach holds great promise for unlocking the full potential of this compound in pharmaceuticals and beyond.